[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• SMILES: CC(C)CNC(C)C1=C(C=C(C=C1)F)Cl
• InChI: InChI=1S/C12H17ClFN/c1-8(2)7-15-9(3)11-5-4-10(14)6-12(11)13/h4-6,8-9,15H,7H2,1-3H3
• InChIKey: MTNONDHJCBMPBY-UHFFFAOYSA-N

[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine: Physicochemical Identity & Comparators

[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine (CAS 1157355-46-8) is a chiral secondary amine of molecular formula C₁₂H₁₇ClFN and molecular weight 229.72 g·mol⁻¹, bearing a 2-chloro-4-fluorophenyl pharmacophoric core and an N‑(2‑methylpropyl) (isobutyl) substituent . It is commercially available for research use at ≥95% purity from multiple catalog suppliers . This compound belongs to a family of 1‑(2‑chloro‑4‑fluorophenyl)ethyl‑N‑alkylamines whose closest documented analogs differ principally in the N‑alkyl chain: the n‑propyl analog (CAS 1158045‑52‑3, C₁₁H₁₅ClFN, MW 215.69) , the n‑butyl analog (CAS 1157601‑98‑3, C₁₂H₁₇ClFN, MW 229.72) , and the unsubstituted primary amine (1S)‑1‑(2‑chloro‑4‑fluorophenyl)ethanamine (CAS 1212154‑58‑9, C₈H₉ClFN, MW 173.62) . Selection among these analogs hinges on quantifiable differences in lipophilicity, steric profile, and hydrogen‑bonding capacity, as detailed below.

Lipophilicity-driven permeability studies: Reported LogP differences support SAR exploration of blood-brain barrier penetration or intracellular target engagement.

N-alkyl branching metabolic probe: Isobutyl group may serve as a β-branching tool to study CYP-mediated N-dealkylation resistance.

Single-point conjugation handle: Secondary amine provides defined reactivity for chemoselective amide or sulfonamide coupling.

[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine: Substitution Risk with N-Alkyl Analogs

Although all members of the 1‑(2‑chloro‑4‑fluorophenyl)ethyl‑N‑alkylamine series share the same aryl core, the N‑alkyl substituent governs critical molecular properties—lipophilicity (LogP), steric demand, conformational flexibility, and hydrogen‑bond donor/acceptor balance—that directly influence target binding, membrane permeability, metabolic susceptibility, and synthetic utility [1]. A procurement decision based on availability or price alone ignores these multi‑parameter differences. The evidence below demonstrates that [1‑(2‑chloro‑4‑fluorophenyl)ethyl](2‑methylpropyl)amine occupies a distinct position in the property space relative to its closest analogs, with computed and measured parameters differing by margins that are consequential for structure‑activity relationship (SAR) campaigns, lead optimization, and chemical biology probe design . Importantly, no peer‑reviewed head‑to‑head bioactivity comparison among these specific analogs has been identified in the open literature; the differentiation presented here is therefore anchored in robust, quantifiable physicochemical descriptors that are established drivers of pharmacological behavior.

Lipophilicity shift: N-alkyl chain variation can alter LogP by 0.2–2 log units, potentially shifting permeability rank order and confounding SAR interpretation.

Conformational flexibility: Rotatable bond count differs among analogs, which may affect ligand efficiency metrics and entropic binding penalties.

H-bond donor count: Secondary vs. primary amine changes donor count, solubility, and conjugation chemistry; results may not transfer directly.

Metabolic susceptibility: Branched vs. linear chain isomerism can shift CYP N-dealkylation rates, requiring independent metabolic stability assessment.

• [1] Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology, 24(9), 1420–1456. (Review establishing that LogP, rotatable bond count, and H‑bond donor/acceptor counts are primary determinants of ADME and off‑target profiles.) View Source

[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine: Differentiation from Analogs

Lipophilicity Differentiation from n-Propyl Analog

The target compound exhibits a computed LogP of 3.79 (LeYan) , which is 0.21 log units higher than the LogP of 3.57 reported for the n‑propyl analog [1‑(2‑chloro‑4‑fluorophenyl)ethyl](propyl)amine (Fluorochem) . An alternative PubChem XLogP3 value of 3.3 for the n‑propyl analog yields an even larger difference of approximately +0.5 log units [1]. In the context of the Lipinski and lead‑likeness frameworks, a ΔLogP of +0.2–0.5 is meaningful: every 1‑unit increase in LogP is empirically associated with approximately a 10‑fold increase in passive membrane permeability for neutral compounds [2]. The isobutyl group introduces one additional methylene unit compared to n‑propyl but in a branched configuration, which increases hydrophobic surface area without proportionally increasing molecular weight (ΔMW = +14 Da; target 229.72 vs. n‑propyl 215.69). This lipophilicity increment positions the target compound as a candidate for programs requiring enhanced blood‑brain barrier penetration or intracellular target engagement relative to the shorter‑chain analog.

Lipophilicity (LogP)

Data to verify

ΔLogP = +0.22 to +0.49

Target: LogP 3.79 (LeYan) vs. n-propyl analog: 3.57 (Fluorochem) or 3.3 (PubChem XLogP3)

Supports lipophilicity comparison for permeability screening.

Computed values only; experimental LogP not available.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	LogP = 3.79 (LeYan computed); TPSA = 12.03 Ų
Comparator Or Baseline	n‑Propyl analog: LogP = 3.57 (Fluorochem) or LogP = 3.3 (PubChem XLogP3)
Quantified Difference	ΔLogP = +0.22 (vs. Fluorochem); +0.49 (vs. PubChem XLogP3)
Conditions	Computed LogP values from vendor product pages (LeYan, Fluorochem) and PubChem; experimental LogP not reported for either compound.

Why This Matters

A ΔLogP of +0.2–0.5 can shift a compound across critical permeability thresholds in parallel artificial membrane permeability assays (PAMPA) or Caco‑2 screens, directly affecting whether the compound is advanced or deprioritized in early drug discovery triage [2].

• [1] PubChem. Compound Summary: [1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine, CID 43755017; XLogP3 = 3.3. https://pubchem.ncbi.nlm.nih.gov/compound/43755017 View Source
• [2] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. (Review documenting the log‑linear relationship between LogP and passive membrane permeability.) View Source

Rotatable Bond Count vs. n-Propyl Analog

The target compound possesses 4 rotatable bonds (LeYan) , compared with 3 rotatable bonds for the n‑propyl analog [1] (the additional rotatable bond arises from the extra C–C bond in the isobutyl chain). In drug design, each additional rotatable bond is empirically associated with a penalty in oral bioavailability of approximately 0.5–1.0 log units and a reduced probability of high‑affinity binding due to the entropic cost of conformational restriction upon target engagement [2]. However, increased flexibility may be advantageous for targets with plastic binding pockets or for compounds intended as chemical biology probes where induced‑fit binding is desirable. The branched isobutyl chain also introduces a tertiary carbon (isopropyl terminus) not present in the linear n‑propyl chain, which alters the steric trajectory of the terminal methyl groups and can affect shape complementarity within hydrophobic sub‑pockets. No experimental binding data are available to quantify this effect for the specific compound, but the descriptor itself is a well‑validated metric used in compound prioritization workflows [2].

Rotatable Bonds

Data to verify

4 rotatable bonds (target) vs. 3 (n-propyl)

Isobutyl chain introduces one additional C–C bond

May affect ligand efficiency and entropic binding cost.

Conformational impact not experimentally confirmed.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds (LeYan product page)
Comparator Or Baseline	n‑Propyl analog: 3 rotatable bonds (inferred from structure; propyl chain has one fewer C–C bond vs. isobutyl)
Quantified Difference	+1 rotatable bond
Conditions	Vendor-reported computed physicochemical parameters; experimental conformational analysis not available.

Why This Matters

Rotatable bond count is a primary filter in many lead‑likeness criteria (e.g., Veber rules recommend ≤10 rotatable bonds for oral bioavailability). A difference of even one rotatable bond can meaningfully shift ligand efficiency metrics and should be accounted for when selecting a building block for SAR exploration [2].

• [1] PubChem. Compound Summary for n-propyl analog (CID 43755017); structure indicates 3 rotatable bonds. https://pubchem.ncbi.nlm.nih.gov/compound/43755017 View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. View Source

Isobutyl vs. n-Butyl Structural Isomerism

The target compound and the n‑butyl analog (Butyl[1-(2-chloro-4-fluorophenyl)ethyl]amine, CAS 1157601-98-3) share the identical molecular formula C₁₂H₁₇ClFN and molecular weight (229.72 g·mol⁻¹) , yet they are structural isomers that differ in chain branching (isobutyl, –CH₂CH(CH₃)₂, versus n‑butyl, –CH₂CH₂CH₂CH₃). This difference is not cosmetic: branched alkylamines are generally more resistant to N‑dealkylation by cytochrome P450 enzymes than their linear counterparts, because the tertiary carbon in the isobutyl group sterically hinders access to the α‑carbon of the amine [1]. Although no direct metabolic stability comparison has been reported for these two specific compounds, the class‑level evidence is sufficiently strong to inform a selection decision: the isobutyl analog is predicted to exhibit slower CYP‑mediated N‑dealkylation, potentially translating to longer half‑life in hepatic microsome or hepatocyte assays. Conversely, the linear n‑butyl chain may offer better shape complementarity for elongated hydrophobic channels in certain protein targets. Procuring one over the other without considering this isomeric distinction risks confounding SAR interpretation.

N-Alkyl Topology

Class-level inference

Isobutyl (branched) vs. n-Butyl (linear)

Identical MW (229.72); connectivity difference alters metabolic susceptibility

Branched isomer may resist CYP N-dealkylation; linear serves as control.

Class-level inference from CYP literature; not compound-specific data.

Evidence Dimension	N‑alkyl chain topology (branched vs. linear at equivalent carbon count)
Target Compound Data	Isobutyl (–CH₂CH(CH₃)₂); branched at β‑carbon
Comparator Or Baseline	n‑Butyl analog: (–CH₂CH₂CH₂CH₃); linear chain
Quantified Difference	Isomeric; identical molecular formula but different connectivity. No direct metabolic stability data for either compound.
Conditions	Class‑level inference from cytochrome P450 literature on N‑dealkylation of branched vs. linear secondary amines [1].

Why This Matters

In SAR campaigns where metabolic soft spots on the N‑alkyl chain are being probed, the isobutyl analog serves as a tool to test the effect of β‑branching on oxidative metabolism, while the n‑butyl analog serves as the linear control [1].

• [1] Testa, B., & Krämer, S. D. (2007). The biochemistry of drug metabolism – an introduction. Part 2: Redox reactions and their enzymes. Chemistry & Biodiversity, 4(3), 257–405. (Comprehensive review describing the effect of α‑carbon substitution on susceptibility to CYP‑mediated N‑dealkylation; branched alkylamines are generally more resistant.) View Source

H-Bond Donor Count: Secondary vs. Primary Amine

The target compound is a secondary amine with 1 hydrogen‑bond donor and 1 hydrogen‑bond acceptor (LeYan) . In contrast, (1S)‑1‑(2‑chloro‑4‑fluorophenyl)ethanamine (CAS 1212154‑58‑9) is a primary amine with 2 H‑bond donors and 1 H‑bond acceptor . The reduction from 2 donors to 1 donor has two direct, quantifiable consequences for procurement decisions: (1) The secondary amine has a higher LogP (3.79) than the primary amine (LogP ~1.64) , representing a >100‑fold difference in theoretical octanol‑water partitioning; thus the two scaffolds are not interchangeable in any permeability‑sensitive assay. (2) The secondary amine cannot form a second hydrogen bond, which alters its capacity for directional interactions with protein backbone carbonyls and side‑chain acceptors. Furthermore, the secondary amine presents a single reactive site for amide bond formation, reductive amination, or sulfonamide coupling, whereas the primary amine presents two potentially reactive N–H sites (though chemoselectivity can be controlled). For building‑block procurement, the secondary amine is thus a more defined, single‑point conjugation handle, reducing the risk of bis‑functionalization side products in library synthesis [1].

H-Bond Donor Count

Reported

1 donor (secondary) vs. 2 donors (primary)

ΔLogP ≈ +2.15 (>100-fold higher lipophilicity for secondary amine)

Alters permeability and conjugation chemistry; results not transferable.

Computed values; experimental permeability data needed.

Evidence Dimension	H‑bond donor count and LogP
Target Compound Data	H‑bond donors = 1; H‑bond acceptors = 1; LogP = 3.79
Comparator Or Baseline	Primary amine (1S)-1-(2-chloro-4-fluorophenyl)ethanamine: H‑bond donors = 2; H‑bond acceptors = 1; LogP = 1.64 (Chemsrc)
Quantified Difference	ΔH‑bond donors = –1; ΔLogP ≈ +2.15 (>100‑fold increase in lipophilicity)
Conditions	Computed values from vendor pages (LeYan, Chemsrc).

Why This Matters

The >2‑log‑unit lipophilicity gap between the secondary amine (target) and the primary amine means that biological assay results obtained with one cannot be extrapolated to the other without independent permeability correction; selecting the wrong scaffold can mislead SAR interpretation [1].

• [1] Kenny, P. W., Montanari, C. A., & Prokopczyk, I. M. (2016). Hydrogen‑bond donor count as a predictor of aqueous solubility and permeability. Nature Reviews Drug Discovery, 15, 201–202 (Correspondence). View Source

[1-(2-Chloro-4-fluorophenyl)ethyl](2-methylpropyl)amine: Application Scenarios

CNS SAR: N-Alkyl Branching Probe

When a medicinal chemistry program requires systematic variation of the N‑alkyl substituent on a 1‑(2‑chloro‑4‑fluorophenyl)ethylamine scaffold to probe effects on passive CNS permeability, the isobutyl analog (target compound) provides a defined branched reference point. Its LogP of 3.79, compared with 3.57 for the n‑propyl analog , represents a controlled +0.22‑log‑unit increment that can be correlated with PAMPA or Caco‑2 permeability readouts. The branched topology also introduces a steric probe at the β‑carbon of the N‑alkyl chain, which can be used to interrogate shape complementarity within the hydrophobic sub‑pocket of the target protein [1].

Metabolic Stability: CYP N-Dealkylation Probe

For DMPK scientists studying the metabolic soft spots of secondary arylalkylamines, the target compound serves as a test substrate with a β‑branched isobutyl group predicted to resist CYP‑mediated N‑dealkylation relative to its linear n‑butyl isomer . A head‑to‑head incubation of the target compound and the n‑butyl analog (CAS 1157601‑98‑3) in human liver microsomes can quantitatively establish the protective effect of β‑branching on intrinsic clearance (CLint), providing structure‑metabolism relationship data that guides further lead optimization .

Single-Point Conjugation for Chemical Probes

In chemical biology applications where a bifunctional linker must be attached to the amine nitrogen without risking bis‑functionalization, the target secondary amine (1 H‑bond donor) is superior to the primary amine analog (2 H‑bond donors). The single reactive N–H site enables chemoselective acylation, sulfonylation, or reductive amination to install a PEG linker, fluorophore, or biotin tag while minimizing side‑product formation that complicates purification . The higher LogP of the secondary amine (3.79 vs. 1.64 for the primary amine) may also improve cellular uptake of the resulting probe conjugate .

Library Synthesis Building Block: Physicochemical Diversity

For parallel synthesis or DNA‑encoded library (DEL) construction, the target compound offers a distinct combination of MW (229.72), LogP (3.79), rotatable bonds (4), and H‑bond donor count (1) that is not duplicated by any single analog in the comparator set . Incorporating this building block alongside the n‑propyl (MW 215.69, LogP 3.57, 3 rotatable bonds) and n‑butyl (MW 229.72, linear chain) analogs enables systematic exploration of lipophilicity–flexibility–steric parameter space within a congeneric library, increasing the probability of identifying a lead with balanced potency and ADME properties .

Application

Selection Property

Validation Focus

CNS permeability SAR probe

Branched N-alkyl lipophilicity increment

PAMPA or Caco-2 permeability correlation

Metabolic stability: CYP N-dealkylation

β-branching metabolic protection

Intrinsic clearance (CLint) in liver microsomes

Single-point conjugation probe

Secondary amine single reactive site

Chemoselective acylation or sulfonylation yield

Library diversity building block

Lipophilicity-flexibility-steric parameter set

Balanced potency/ADME exploration in congeneric library

• [1] Veber, D. F. et al. (2002). J. Med. Chem. 45(12), 2615–2623. https://doi.org/10.1021/jm020017n View Source
• [2] Testa, B., & Krämer, S. D. (2007). Chemistry & Biodiversity, 4(3), 257–405. https://doi.org/10.1002/cbdv.200790032 View Source